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Compound of Interest

Compound Name: (R)-Glycidyl phenyl ether

Cat. No.: B1332718

An In-depth Technical Guide to the Physical Properties of (R)-Glycidyl Phenyl Ether

This technical guide provides a comprehensive overview of the physical properties of (R)-
Glycidyl phenyl ether in its liquid and solid states. The information is intended for researchers,
scientists, and professionals in the field of drug development and materials science. This
document summarizes key quantitative data, details relevant experimental protocols for
property determination, and includes visualizations of experimental workflows.

Overview of (R)-Glycidyl Phenyl Ether

(R)-Glycidyl phenyl ether, with the chemical formula CsH1002, is a chiral epoxide compound.
[1] Its structure features a reactive three-membered oxirane ring attached to a phenoxymethyl
group.[1] This combination of a chiral center and a reactive epoxide ring makes it a valuable
building block in asymmetric synthesis, particularly for the production of optically active
pharmaceuticals.[1] At room temperature, it exists as a colorless to almost colorless clear
liquid.[1][2]

Quantitative Physical Properties

The physical properties of (R)-Glycidyl phenyl ether are summarized in the table below for
easy reference and comparison.
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Property Value State Conditions

Thermal Properties

Melting Point 3.5°C (38.3°F) Solid/Liquid
N , 245-247 °C (473- o
Boiling Point Liquid 760 mmHg
476.6 °F)
Flash Point >115 °C (>230 °F) Liquid Closed cup

Optical Properties

Refractive Index 1.53-1.531 Liquid 20 °C

Specific Rotation o ]
-12°to -16° Liquid c=1 in EtOH, 20°C

([a]D)

Other Physical

Properties

Density 1.11 g/mL Liquid 25°C

Specific Gravity 1.11 Liquid 20/20 °C

Vapor Pressure 0.03 mmHg Liquid 20 °C

Water Solubility 2.4 g/L Liquid 20 °C

Molecular Weight 150.18 g/mol

Note: Data compiled from multiple sources.[1][2][3][4][5][6]

Experimental Protocols for Physical Property
Determination

The following sections detail the standard laboratory procedures for measuring the key physical
properties of a chemical compound like (R)-Glycidyl phenyl ether.

Melting Point Determination
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The melting point is a critical indicator of a substance's purity.[7] For (R)-Glycidyl phenyl
ether, which melts at 3.5 °C, this determination would require a cooling bath. The general
procedure using a capillary tube method is as follows:

o Sample Preparation: A small amount of the solidified compound is finely powdered and
packed tightly into a capillary tube, sealed at one end.[7][8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[7] This assembly is then placed in a heating/cooling
apparatus, such as a Thiele tube or a Mel-Temp apparatus, filled with a suitable liquid bath.

[7]

e Heating/Cooling Process: The bath is heated or cooled slowly and uniformly, at a rate of
about 1-2°C per minute, especially near the expected melting point.[7]

e Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it completely liquefies are recorded.[9] This provides the
melting point range.[8] For a pure compound, this range is typically narrow (0.5-1.0°C).

Apparatus Setup

Measurement
Place assembly in Heat/cool bath Gl i Record temperature range
Thiele tube/Mel-Temp slowly (1-2°C/min) 9 (start to complete melt)
Attach capillary
to thermometer

Pack into
capillary tube

Sample Preparation
Solidify Finely powder
(R)-Glycidyl phenyl ether the solid

Click to download full resolution via product page

Workflow for Melting Point Determination

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[10] A common laboratory method involves the following steps:
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Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.
[11] A capillary tube, sealed at one end, is placed inverted into the liquid.[11]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a liquid
bath (e.g., using a Thiele tube or an aluminum block heater) to ensure uniform heating.[10]
[11]

Heating and Observation: The apparatus is heated slowly.[12] As the boiling point is
approached, a stream of bubbles will emerge from the open end of the inverted capillary
tube.[11] The heating is then stopped.

Measurement: The temperature at which the bubbling stops and the liquid begins to enter
the capillary tube is recorded as the boiling point.[13]
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Experimental Workflow for Boiling Point Determination

Density Measurement
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Density is the mass per unit volume of a substance.[14] A straightforward method for

determining the density of a liquid is as follows:

Mass Measurement: The mass of a clean, dry measuring cylinder or pycnometer (specific
gravity bottle) is measured using an analytical balance.[15][16]

Volume Measurement: A known volume of the liquid is carefully added to the measuring
cylinder.[15][17] The volume is read from the bottom of the meniscus at eye level to avoid
parallax error.[15]

Final Mass Measurement: The mass of the measuring cylinder containing the liquid is
measured.[15][18]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the final mass.[18] The density is then calculated by dividing the mass of the
liquid by its volume.[15]

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a

medium. It is commonly measured using a refractometer, such as an Abbe refractometer.[19]

Calibration: The refractometer is first calibrated using a standard substance with a known
refractive index, often distilled water.[19]

Sample Application: A few drops of the liquid sample are placed on the prism surface of the
refractometer.

Measurement: The user looks through the eyepiece and adjusts the instrument until the
boundary between the light and dark fields is sharp and aligned with the crosshairs.[19]

Reading: The refractive index is then read directly from the instrument's scale. The
temperature should be controlled and recorded as the refractive index is temperature-
dependent.[19]

Logical Relationships of Physical Properties
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The physical properties of (R)-Glycidyl phenyl ether can be categorized to better understand
their nature and relevance in different scientific contexts.

(R)-Glycidyl Phenyl Ether
Physical Properties

hermal Properties Optical Propexties Other Properties
Melting Point Boiling Point Flash Point Refractive Index Specific Rotation Density Vapor Pressure
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Categorization of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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